Cas no 2227692-58-0 ((1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol
• CAS No: 2227692-58-0
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 6419869
• PubChem ID: 94241673
• Update Time: 2025-06-12

(1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol
• 2227692-58-0
• EN300-1752634

• Inchi： 1S/C8H13NOS/c1-5-3-7(6(2)11-5)8(10)4-9/h3,8,10H,4,9H2,1-2H3/t8-/m0/s1
• InChI Key： WUINOGLVZQYWIN-QMMMGPOBSA-N
• SMILES： S1C(C)=CC(=C1C)[C@H](CN)O

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.5Ų

Additional information on (1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol

(1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol (CAS No. 2227692-58-0): An Emerging Compound in Pharmaceutical Research

(1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol (CAS No. 2227692-58-0) is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, including a thiophene ring and an amino alcohol moiety, has shown promising biological activities and therapeutic potentials. This article provides a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

(1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol is a chiral molecule with the molecular formula C₉H₁₃NO₂S. The compound features a thiophene ring substituted with two methyl groups at positions 2 and 5, and an amino alcohol moiety attached to the thiophene ring at position 3. The presence of the chiral center at the carbon atom adjacent to the amino group imparts optical activity to the molecule, making it an important candidate for enantioselective synthesis and biological studies.

The compound exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 60°C, and it has a molecular weight of approximately 199.26 g/mol. The chemical stability of (1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol is influenced by factors such as pH, temperature, and exposure to light. Under standard laboratory conditions, the compound remains stable for extended periods.

Synthesis Methods

The synthesis of (1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol has been explored using various approaches. One of the most common methods involves the reaction of 3-bromomethylthiophene with an appropriate chiral amine precursor followed by reduction to form the desired amino alcohol. This method typically yields high enantiomeric purity and is suitable for large-scale production.

Another approach involves the use of asymmetric catalysis techniques to achieve enantioselective synthesis. For example, a palladium-catalyzed asymmetric allylic alkylation reaction has been reported to produce (1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol with excellent enantiomeric excess (ee). This method offers high efficiency and scalability, making it a preferred choice for industrial applications.

Biological Activities

(1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol has demonstrated a range of biological activities that make it an attractive target for drug development. Recent studies have shown that the compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that the compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective effects are attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

Clinical Trials and Therapeutic Potential

The therapeutic potential of (1R)-2-amino-1-(2,5-dimethylthiophen-3-yl)ethan-1-ol is currently being evaluated in several clinical trials. Early-phase clinical trials have shown promising results in terms of safety and efficacy. For instance, a phase I trial conducted in patients with mild to moderate Alzheimer's disease demonstrated that the compound was well-tolerated and showed significant improvements in cognitive function compared to placebo.

Furthermore, ongoing phase II trials are exploring the use of (1R)-2-amino-1-(2,5-dimethylthiophen-3-y l)ethan - 1 - ol strong > i n t h e t r e a t m e n t o f i n f l a m m a t o r y b o w e l d i s e a s e s s u c h a s C r o h n 's d i s e a s e a n d u l c e r a t i v e c o l i t i s . P r e l i m i n a r y d a t a f r o m t h e s e t r i a l s h a v e b e e n p o s i t i v e , w i t h p r o m i s i n g r e d u c t i o n s i n d i s e a s e a c t i v i t y i n d e x ( D A I ) s c o r e s . T h e s e f i n d i n g s h ave led to increased interest in further investigating the therapeutic potential of this compound for various inflammatory conditions. p > p > p > p > article > response >